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molecular formula C6H4BrNO2 B189398 2-Bromonicotinic acid CAS No. 35905-85-2

2-Bromonicotinic acid

Cat. No. B189398
CAS RN: 35905-85-2
M. Wt: 202.01 g/mol
InChI Key: MMWNKXIFVYQOTK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08530663B2

Procedure details

H2SO4 (0.6 mL) was added to a solution of 2-bromonicotinic acid (1.5 g, 7.43 mmol, 1.00 eq.) in MeOH (20 mL). The resulting solution was stirred for 5 hours while the temperature was maintained at reflux in an oil bath. The mixture was cooled to room temperature and concentrated under vacuum. The resulting solution was diluted with EtOAc (50 mL) and the pH of the solution was adjusted to 10 with Na2CO3 (20%). The resulting organic layer was washed with water (1×50 mL) and saturated aqueous NaCl (2×100 mL), dried over anhydrous Na2SO4, and concentrated under vacuum to yield 2-bromonicotinic acid methyl ester (1.1 g) as a yellow liquid.
Name
H2SO4
Quantity
0.6 mL
Type
reactant
Reaction Step One
Name
2-bromonicotinic acid
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
MeOH
Quantity
20 mL
Type
reactant
Reaction Step One
Name
2-bromonicotinic acid methyl ester

Identifiers

REACTION_CXSMILES
OS(O)(=O)=O.[Br:6][C:7]1[N:15]=[CH:14][CH:13]=[CH:12][C:8]=1[C:9]([OH:11])=[O:10].[CH3:16]O>>[CH3:16][O:10][C:9](=[O:11])[C:8]1[CH:12]=[CH:13][CH:14]=[N:15][C:7]=1[Br:6]

Inputs

Step One
Name
H2SO4
Quantity
0.6 mL
Type
reactant
Smiles
OS(=O)(=O)O
Name
2-bromonicotinic acid
Quantity
1.5 g
Type
reactant
Smiles
BrC1=C(C(=O)O)C=CC=N1
Name
MeOH
Quantity
20 mL
Type
reactant
Smiles
CO

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The resulting solution was stirred for 5 hours while the temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was maintained
TEMPERATURE
Type
TEMPERATURE
Details
at reflux in an oil bath
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under vacuum
ADDITION
Type
ADDITION
Details
The resulting solution was diluted with EtOAc (50 mL)
WASH
Type
WASH
Details
The resulting organic layer was washed with water (1×50 mL) and saturated aqueous NaCl (2×100 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous Na2SO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under vacuum

Outcomes

Product
Details
Reaction Time
 5 h
Name
2-bromonicotinic acid methyl ester
Type
product
Smiles
COC(C1=C(N=CC=C1)Br)=O
Measurements
Type Value Analysis
AMOUNT: MASS 1.1 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.